Benzothiazole, 2-(2-pyridyl)-
Overview
Description
Benzothiazole, 2-(2-pyridyl)- is a member of benzothiazoles . It has been used as a chelating fluorescent ligand in the synthesis of cobalt (II) complex .
Synthesis Analysis
The synthesis of 2-(2-pyridyl)benzothiazole complexes with transition metals (CoII, NiII, and CuII) has been studied . The synthesis and structural characterization of ruthenium complexes supported by 2-(2-pyridyl)benzoazole ligands have also been reported .Molecular Structure Analysis
Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a gamut of pharmacological properties and high degree of structural diversity .Chemical Reactions Analysis
The synthesis of 2-aryl benzothiazole derivatives has been achieved by the coupling of o-aminothiophenols and gem-dibromomethylarenes in the presence of catalytic amount of molecular I2, tert-butoxide and pyridine under reflux conditions .Physical and Chemical Properties Analysis
Three new 2-(2-pyridyl)benzothiazole derivatives, namely 2-(benzothiazol-2-yl)pyridin-3-amine (APYBT), 2-(benzothiazol-2-yl)pyridin-5-ol (HPYBT) and 2-(pyridin-2-yl)benzothiazole (PYBT), have been synthesized and tested for their potentiality to impart corrosion resistance to mild steel exposed to 1 M aqueous HCl .Scientific Research Applications
1. Role in Medicinal Chemistry and Chemotherapeutics
2-(2-Pyridyl)benzothiazole and its derivatives are prominent in medicinal chemistry due to their broad pharmacological properties. These compounds are integral in the search for new therapeutics, particularly as potential chemotherapeutics. They offer a high degree of structural diversity, which is crucial for the development of novel drugs. Several benzothiazole-based compounds have been utilized as clinical drugs for treating various diseases with high therapeutic efficacy (Elgemeie et al., 2020).
2. Synthesis and Properties in Chemistry
Benzothiazole compounds like 2-(2-Pyridyl)benzothiazole have diverse chemical properties, making them a subject of interest in different branches of chemistry. These compounds are used in the synthesis of complex compounds, displaying notable properties such as spectroscopic, structural, and magnetic characteristics. Their unique chemical behavior opens avenues for further research in unknown analogs (Boča et al., 2011).
3. Radiopharmaceutical Applications
2-(2-Pyridyl)benzothiazole derivatives have been explored for their potential in developing radiopharmaceuticals for tumor imaging, radiotherapy, and in vivo diagnosis of Alzheimer's disease. These compounds form stable, neutral, and lipophilic complexes with certain metals, which are crucial characteristics for radiopharmaceuticals (Tzanopoulou et al., 2006).
4. Antimicrobial Properties
The antimicrobial properties of benzothiazoles, including 2-(2-Pyridyl)benzothiazole derivatives, have been studied extensively. These compounds exhibit significant activity against various bacterial and fungal pathogens. Their structures and antimicrobial effects have been investigated, suggesting their potential as antibacterial and antifungal agents (Patel & Agravat, 2007).
5. Aryl Hydrocarbon Receptor Modulation
Benzothiazoles, including 2-aryl and 2-pyridinylbenzothiazoles, have been studied for their ability to modulate the Aryl Hydrocarbon Receptor (AhR). Some derivatives have shown significant AhR-mediated transcription, which is relevant in the context of their antimicrobial and biofilm eradication activities. These findings suggest a potential for benzothiazoles in modulating biological pathways through AhR activation (Goya-Jorge et al., 2020).
6. Antitumor Activity
Several 2-(2-Pyridyl)benzothiazole compounds have been synthesized and evaluated for their antitumor activities. Studies reveal that many of these compounds exhibit potent effects on various tumor cell lines, with some showing promising results compared to standard antitumor agents. The structural features of these compounds contribute to their effectiveness in inhibiting tumor growth (Liu, Chang, & Liu, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
The recent synthetic developments of benzothiazole based anti-tubercular compounds and their in vitro and in vivo activity have been highlighted . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs . The better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .
Properties
IUPAC Name |
2-pyridin-2-yl-1,3-benzothiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2S/c1-2-7-11-9(5-1)14-12(15-11)10-6-3-4-8-13-10/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSWCYXIBEZMXMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00221834 | |
Record name | Benzothiazole, 2-(2-pyridyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00221834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
716-80-3 | |
Record name | 2-(2-Pyridinyl)benzothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=716-80-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzothiazole, 2-(2-pyridyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000716803 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | BENZOTHIAZOLE, 2-(2-PYRIDYL)- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62611 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzothiazole, 2-(2-pyridyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00221834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-Pyridinyl)benzothiazole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TZ939HAJ6T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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